Cas no 1805228-35-6 (4-Chloromethyl-5-hydroxy-2-nitropyridine)

• Product Name: 4-Chloromethyl-5-hydroxy-2-nitropyridine
• CAS No: 1805228-35-6
• MF: C₆H₅ClN₂O₃
• MW: 188.56850028038
• CID: 4902907
• Update Time: 2025-11-07

4-Chloromethyl-5-hydroxy-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloromethyl-5-hydroxy-2-nitropyridine

• Inchi： 1S/C6H5ClN2O3/c7-2-4-1-6(9(11)12)8-3-5(4)10/h1,3,10H,2H2
• InChI Key： IDBWZWKDEHLVJF-UHFFFAOYSA-N
• SMILES： ClCC1C(=CN=C(C=1)[N+](=O)[O-])O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 173
• XLogP3: 1
• Topological Polar Surface Area: 78.9

Additional information on 4-Chloromethyl-5-hydroxy-2-nitropyridine

Comprehensive Analysis of 4-Chloromethyl-5-hydroxy-2-nitropyridine (CAS No. 1805228-35-6): Properties, Applications, and Industry Trends

The chemical compound 4-Chloromethyl-5-hydroxy-2-nitropyridine (CAS No. 1805228-35-6) has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agrochemicals, and material science. This nitropyridine derivative is characterized by its unique molecular structure, combining a chloromethyl group, a hydroxy substituent, and a nitro functional group on a pyridine ring. Researchers and industry professionals are increasingly exploring its potential as a building block for drug synthesis and specialty chemicals, aligning with the growing demand for high-performance intermediates in modern chemistry.

One of the most searched questions about 4-Chloromethyl-5-hydroxy-2-nitropyridine relates to its synthetic pathways. The compound is typically synthesized through controlled nitration and chloromethylation reactions, with yields optimized via green chemistry principles—a hot topic in 2024 as industries prioritize sustainable synthesis methods. Its crystalline form exhibits remarkable stability under standard conditions, making it suitable for long-term storage, a feature frequently queried by logistics managers in chemical supply chains.

In pharmaceutical research, this compound serves as a key intermediate for developing antibacterial agents and enzyme inhibitors. Recent studies highlight its role in creating novel heterocyclic compounds, addressing the global push for next-generation therapeutics. The presence of both electron-withdrawing (nitro) and electron-donating (hydroxy) groups enables diverse electrophilic substitution reactions, a property extensively discussed in organic chemistry forums.

From an industrial perspective, 4-Chloromethyl-5-hydroxy-2-nitropyridine aligns with two major trends: precision chemistry and custom synthesis. Manufacturers emphasize its high purity grades (≥98%), responding to the pharmaceutical industry's stringent quality requirements. Analytical techniques like HPLC and NMR spectroscopy are critical for verifying its structural integrity—a common search term among quality control specialists.

The compound's solubility profile (soluble in polar organic solvents but insoluble in water) makes it particularly valuable for catalytic reactions and ligand design. This characteristic has sparked interest in coordination chemistry applications, especially in developing metal-organic frameworks (MOFs), a trending research area in materials science. Safety data sheets emphasize proper handling procedures, though it's worth noting that the compound doesn't fall under restricted categories.

Emerging applications include its use in photoactive materials and organic electronics, capitalizing on the nitropyridine moiety's electron-accepting properties. Patent analyses reveal growing IP activity around derivatives of this compound, particularly for optoelectronic devices—a sector experiencing rapid growth due to demand for flexible displays and energy-efficient lighting solutions.

Environmental considerations surrounding 4-Chloromethyl-5-hydroxy-2-nitropyridine have led to innovations in waste minimization during production. Modern flow chemistry techniques have shown promise in reducing byproducts, addressing another frequently searched topic: eco-friendly chemical manufacturing. The compound's biodegradation pathways are currently under study, with preliminary data suggesting manageable environmental persistence.

Market analysts project steady growth for nitropyridine derivatives, driven by their expanding role in crop protection chemicals and veterinary medicines. The chloromethyl group in particular enables further functionalization, making this compound a strategic inventory item for many fine chemical suppliers. Pricing trends indicate moderate fluctuations tied to raw material availability, a common concern for procurement specialists.

For researchers exploring structure-activity relationships, 4-Chloromethyl-5-hydroxy-2-nitropyridine offers valuable insights into how substituent effects influence molecular properties. Computational chemistry studies utilizing DFT calculations have modeled its electronic structure, providing data highly sought after in molecular modeling communities. These studies contribute to the broader understanding of pyridine chemistry, a foundational topic in heterocyclic compound education.

Storage recommendations highlight the importance of moisture-sensitive packaging and temperature-controlled environments, addressing common logistical queries. The compound's spectroscopic fingerprints (particularly its characteristic IR absorption bands) serve as important reference points for analytical chemists, making these technical details frequently searched parameters in laboratory settings.

Looking ahead, 4-Chloromethyl-5-hydroxy-2-nitropyridine is poised to maintain its relevance as both a research chemical and industrial intermediate. Its multifaceted chemistry continues to inspire innovations across multiple disciplines, from medicinal chemistry to advanced material development. As synthetic methodologies evolve and application areas expand, this compound exemplifies the dynamic intersection of fundamental research and applied science in contemporary chemical innovation.